
A Technical Guide to the Stereochemistry of
Dexlansoprazole: The R-Enantiomer of

Lansoprazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dexlansoprazole

Cat. No.: B1670344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the stereochemical properties of

dexlansoprazole, the pharmacologically active R-enantiomer of lansoprazole. It details the

critical differences in pharmacokinetics and metabolism between the enantiomers, outlines

experimental protocols for stereoselective synthesis and analysis, and discusses the clinical

significance of this single-enantiomer proton pump inhibitor (PPI).

Introduction to Chirality and Lansoprazole
Lansoprazole is a widely used proton pump inhibitor for treating acid-related gastrointestinal

disorders.[1] It is a chiral molecule, existing as a racemic mixture of two non-superimposable

mirror images, known as enantiomers: (R)-lansoprazole and (S)-lansoprazole.[1][2] The chiral

center is the sulfur atom in the sulfoxide group.[3] Dexlansoprazole is the dextrorotatory (R)-

enantiomer and is marketed as an enantiopure drug.[4][5][6] The development of single-

enantiomer drugs like dexlansoprazole is a common strategy to improve upon the properties

of a racemic parent drug, often resulting in a more favorable pharmacokinetic profile and

improved clinical efficacy.[3]
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The "handedness" of the enantiomers, determined by the spatial arrangement of atoms around

the chiral sulfoxide, leads to distinct interactions with other chiral molecules in the body, such

as metabolic enzymes. This difference is the basis for the varied pharmacological and

pharmacokinetic profiles of the two enantiomers.
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Stereoisomers of Lansoprazole

(R)-Lansoprazole (Dexlansoprazole)

(S)-Lansoprazole (Levolansoprazole)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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